Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

RSC Advances Pub Date: 2016-09-27 DOI: 10.1039/C6RA20007A

Abstract

An Fe(III)-mediated radical 1,2-aryl migration of α,α-diarylallylic alcohols for the isomerization to ketones is described. The Fe(acac)3–silane would convert the alkene to an alkyl radical and initiates a 1,2-aryl migration-oxidation process. Thus Fe(acac)3 serves as an olefin hydrogen atom transfer initiator and oxidant, while various allylic alcohols could isomerize to ketones in moderate to good yields.

Graphical abstract: Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration
Recommended Literature